Cas no 1227381-86-3 (6-Boc-2,6-diazaspiro3.5nonane Oxalate)

• Product Name: 6-Boc-2,6-diazaspiro3.5nonane Oxalate
• CAS No: 1227381-86-3
• MF: C₁₄H₂₄N₂O₆
• MW: 316.350164413452
• CID: 1025842
• PubChem ID: 53484573
• Update Time: 2025-07-15

6-Boc-2,6-diazaspiro3.5nonane Oxalate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2,6-diazaspiro[3.5]nonane-6-carboxylate oxalate
• 6-Boc-2,6-diazaspiro[3.5]nonane oxalate
• tert-butyl 2,6-diazaspiro[3.5]nonane-6-carboxylate,oxalic acid
• tert-Butyl 2,6-diazaspiro[3.5]none-6-carboxylate oxalate
• AK-91617
• ANW-54257
• CTK8B6762
• MolPort-015-164-337
• PB13712
• tert-Butyl 2,8-Diazaspiro[3.5]nonane-8-carboxylate hemioxalate
• 4323AA
• 4322AA
• OR317204
• AX8223322
• AB0182763
• 6-Boc-2,6-diazaspiro[3.5]nonane hemioxalate
• tert-butyl 2,6-diazaspiro[3.5]nonane-6-carboxylate;oxalic acid
• Oxalic acid--tert-butyl 2,6-diazaspiro[3.5]nonane-6-carb
• 2,6-Diazaspiro[3.5]nonane-6-carboxylic acid, 1,1-dimethylethyl ester, ethanedioate (1:1)
• CS-0048442
• S11528
• AKOS015999721
• 1227381-86-3
• Oxalic acid--tert-butyl 2,6-diazaspiro[3.5]nonane-6-carboxylate (1/1)
• A891026
• tert-Butyl2,6-diazaspiro[3.5]nonane-6-carboxylateoxalate
• AS-74267
• DTXSID30704084
• OXALIC ACID; TERT-BUTYL 2,6-DIAZASPIRO[3.5]NONANE-6-CARBOXYLATE
• SCHEMBL22409299
• 6-Boc-2,6-diazaspiro3.5nonane Oxalate

• MDL： MFCD17012885
• Inchi： 1S/C12H22N2O2.C2H2O4/c1-11(2,3)16-10(15)14-6-4-5-12(9-14)7-13-8-12;3-1(4)2(5)6/h13H,4-9H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key： DBZCNUZBMSKAMT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC2(C1)CNC2)=O.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 316.16343649g/mol
• Monoisotopic Mass: 316.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 6-Boc-2,6-diazaspiro3.5nonane Oxalate

Introduction to 6-Boc-2,6-diazaspiro[3.5]nonane Oxalate (CAS No. 1227381-86-3)

6-Boc-2,6-diazaspiro[3.5]nonane Oxalate (CAS No. 1227381-86-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and the presence of a Boc (tert-butoxycarbonyl) protecting group, has garnered considerable attention due to its potential in the development of novel therapeutic agents.

The chemical structure of 6-Boc-2,6-diazaspiro[3.5]nonane Oxalate consists of a spirocyclic framework with two nitrogen atoms, one of which is protected by a Boc group. This structural feature imparts the compound with high stability and selectivity, making it an attractive candidate for various biological studies. The oxalate salt form further enhances its solubility and bioavailability, facilitating its use in both in vitro and in vivo experiments.

Recent research has highlighted the potential of 6-Boc-2,6-diazaspiro[3.5]nonane Oxalate in the treatment of neurological disorders. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by modulating specific ion channels and receptors involved in neuronal signaling. The ability to selectively target these pathways makes it a promising lead for the development of drugs aimed at conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 6-Boc-2,6-diazaspiro[3.5]nonane Oxalate has shown promise in cancer research. Preclinical studies have indicated that this compound can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to downregulate the expression of oncogenic proteins and induce apoptosis in cancer cells, suggesting its potential as an anticancer agent.

The synthesis of 6-Boc-2,6-diazaspiro[3.5]nonane Oxalate involves a series of well-defined chemical reactions that ensure high purity and yield. The Boc protecting group is crucial for maintaining the integrity of the nitrogen atoms during synthesis and can be readily removed under mild conditions to generate the active form of the compound. This flexibility in synthesis and deprotection makes it an ideal candidate for combinatorial chemistry approaches, allowing for the rapid generation of structurally diverse analogs for further biological evaluation.

The pharmacokinetic properties of 6-Boc-2,6-diazaspiro[3.5]nonane Oxalate have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effective use as a therapeutic agent. Its high bioavailability and low toxicity make it suitable for both short-term and long-term treatments without significant adverse effects.

In conclusion, 6-Boc-2,6-diazaspiro[3.5]nonane Oxalate (CAS No. 1227381-86-3) is a highly promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its neuroprotective and anticancer properties, make it a valuable tool for advancing our understanding of complex biological processes and developing new therapeutic strategies. Ongoing research continues to uncover new avenues for its application, solidifying its position as a key player in modern drug discovery efforts.